1-(furan-2-ylmethyl)-1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-3-(4-methoxyphenyl)thiourea

• IUPAC Name: 1-(furan-2-ylmethyl)-1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-(4-methoxyphenyl)thiourea
• InChI: InChI=1S/C25H27N3O3S/c1-17-22(23-15-20(30-3)10-11-24(23)26-17)12-13-28(16-21-5-4-14-31-21)25(32)27-18-6-8-19(29-2)9-7-18/h4-11,14-15,26H,12-13,16H2,1-3H3,(H,27,32)
• InChI Key: KJJLWOOPVFWLOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C=CC(=C2)OC)CCN(CC3=CC=CO3)C(=S)NC4=CC=C(C=C4)OC
• Molecular Formula: C25H27N3O3S
• Molecular Weight: 449.6 g/mol
• CAS No.: 851937-32-1

Description

1-(furan-2-ylmethyl)-1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-3-(4-methoxyphenyl)thiourea is a useful research compound. Its molecular formula is C25H27N3O3S and its molecular weight is 449.57. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Synthesis Research has shown that compounds similar to 1-(furan-2-ylmethyl)-1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-3-(4-methoxyphenyl)thiourea are involved in chemical reactions such as the decarboxylative Claisen rearrangement, where furan-2-ylmethyl and related compounds undergo rearrangement upon exposure to certain reagents, yielding heteroaromatic products (Craig et al., 2005). Additionally, a study on furan derivatives of substituted phenylthiourea involved synthesizing and identifying new derivatives, analyzing them using IR spectroscopy, and further investigating their molecular and crystal structures through X-ray single crystal diffraction analyses (Hritzová et al., 2005).

Anticancer Research Compounds with structural similarities to this compound have been explored for their potential in anticancer treatments. For instance, derivatives of N-(furan-2-ylmethyl)-1H-indole-3-carboxamide have been synthesized as novel indole scaffolds targeting the epidermal growth factor receptor (EGFR) and were found to exhibit potent anticancer activities against various cancer cell lines (Lan et al., 2017). Another study focused on the synthesis and biological activity of compounds derived from methyl-5-(hydroxymethyl)-2-furan carboxylate, revealing that certain amine derivatives showcased significant biological activity against cancer cell lines and bacteria (Phutdhawong et al., 2019).

Photochromism and Material Science The photochromic properties of compounds related to this compound have been investigated for potential applications in optical data storage and molecular switches. For example, heterocyclic fulgides based on naphtho[1,2-b]furan and benzo[g]indole exhibited photochromism, high resistance to photocoloration, and high thermal stability, making them promising candidates for three-dimensional optical data storage devices (Balenko et al., 2010).